Cas no 39030-43-8 (Iso Ribavirin (Ribavirin Impurity G))

• Product Name: Iso Ribavirin (Ribavirin Impurity G)
• CAS No: 39030-43-8
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 924171
• PubChem ID: 21828013
• Update Time: 2025-04-19

Iso Ribavirin (Ribavirin Impurity G) Chemical and Physical Properties

Names and Identifiers

• Iso Ribavirin (Ribavirin Impurity G)
• 1-β-D-ribofuranosyl-1H-1,2,4-triazole-5-carboxamide
• ISORIBOVARIN (IMPURITY G)
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-5-carboxamide
• 39030-43-8
• Ribavirin isomer, (1H-1,2,4-triazole-5-carboxamide)-
• 1-.BETA.-D-RIBOFURANOSYL-1H-1,2,4-TRIAZOLE-5-CARBOXAMIDE
• 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• Ribavirin impurity G [EP]
• RIBAVIRIN IMPURITY G [EP IMPURITY]
• 1H-1,2,4-TRIAZOLE-5-CARBOXAMIDE, 1-.BETA.-D-RIBOFURANOSYL-
• M521CC48D7
• 1H-1,2,4-Triazole-5-carboxamide, 1-beta-D-ribofuranosyl-
• SCHEMBL11854736
• Q27283496
• 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-5-carboxamide; Ribavirin Impurity G;
• UNII-M521CC48D7
• 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-5-carboxamide
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-5-carboxamide

• Inchi： 1S/C8H12N4O5/c9-6(16)7-10-2-11-12(7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8-/m1/s1
• InChI Key： HAMRZKKGAOJPDG-AFCXAGJDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(C(N)=O)=NC=N1)O)O

Computed Properties

• Exact Mass: 244.08100
• Monoisotopic Mass: 244.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Melting Point: 58-60°C
• PSA: 143.72000
• LogP: -2.31120

Iso Ribavirin (Ribavirin Impurity G) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides